Cas no 716316-19-7 (1H-Imidazole,1-cyano-4-nitro-(9CI))

• Product Name: 1H-Imidazole,1-cyano-4-nitro-(9CI)
• CAS No: 716316-19-7
• MF: C₄H₂N₄O₂
• MW: 138.084279537201
• CID: 558157
• Update Time: 2023-03-29

1H-Imidazole,1-cyano-4-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carbonitrile,4-nitro-
• 1H-Imidazole,1-cyano-4-nitro-(9CI)

• Inchi： 1S/C4H2N4O2/c5-2-7-1-4(6-3-7)8(9)10/h1,3H
• InChI Key： KVXKHVHJOXXNOB-UHFFFAOYSA-N
• SMILES： C1N(C#N)C=C([N+]([O-])=O)N=1

Computed Properties

• Exact Mass: 138.018
• Monoisotopic Mass: 138.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 87.4A^2